Cas no 1231244-85-1 (2-(5-Bromo-2-methylphenyl)acetonitrile)

2-(5-Bromo-2-methylphenyl)acetonitrile structure

1231244-85-1 structure

Product Name:2-(5-Bromo-2-methylphenyl)acetonitrile

CAS No:1231244-85-1

MF:C₉H₈BrN

MW:210.070521354675

MDL:MFCD18392231

CID:1091527

PubChem ID:12056531

Update Time:2025-04-20

2-(5-Bromo-2-methylphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

- 2-(5-Bromo-2-methylphenyl)acetonitrile
- AKOS022186309
- Z1269111419
- CHEMBL5010588
- SCHEMBL15820796
- MFCD18392231
- AS-46216
- 1231244-85-1
- 5-BROMO-2-METHYLPHENYLACETONITRILE
- CL9129
- CNMZUCWQQWFUML-UHFFFAOYSA-N
- EN300-224629
- CS-0442946
- MDL： MFCD18392231
- Inchi： 1S/C9H8BrN/c1-7-2-3-9(10)6-8(7)4-5-11/h2-3,6H,4H2,1H3
- InChI Key： CNMZUCWQQWFUML-UHFFFAOYSA-N
- SMILES： BrC1C=CC(C)=C(C=1)CC#N

Computed Properties

Exact Mass: 208.98401g/mol
Monoisotopic Mass: 208.98401g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 170
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.6
Topological Polar Surface Area: 23.8Å²

2-(5-Bromo-2-methylphenyl)acetonitrile Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB449417-1 g	5-Bromo-2-methylphenylacetonitrile	1231244-85-1		1g	€233.40	2023-04-22
abcr	AB449417-5 g	5-Bromo-2-methylphenylacetonitrile	1231244-85-1		5g	€509.10	2023-02-02
abcr	AB449417-10 g	5-Bromo-2-methylphenylacetonitrile	1231244-85-1		10g	€740.30	2023-02-02
TRC	B405350-10mg	2-(5-Bromo-2-methylphenyl)acetonitrile	1231244-85-1		10mg	$ 50.00	2022-06-07
TRC	B405350-50mg	2-(5-Bromo-2-methylphenyl)acetonitrile	1231244-85-1		50mg	$ 65.00	2022-06-07
TRC	B405350-100mg	2-(5-Bromo-2-methylphenyl)acetonitrile	1231244-85-1		100mg	$ 80.00	2022-06-07
eNovation Chemicals LLC	Y1237825-1g	2-(5-bromo-2-methylphenyl)acetonitrile	1231244-85-1	95%	1g	$90	2024-06-06
eNovation Chemicals LLC	Y1237825-5g	2-(5-bromo-2-methylphenyl)acetonitrile	1231244-85-1	95%	5g	$220	2024-06-06
Enamine	EN300-224629-0.1g	2-(5-bromo-2-methylphenyl)acetonitrile	1231244-85-1	95%	0.1g	$29.0	2024-06-20
Enamine	EN300-224629-0.25g	2-(5-bromo-2-methylphenyl)acetonitrile	1231244-85-1	95%	0.25g	$42.0	2024-06-20

2-(5-Bromo-2-methylphenyl)acetonitrile Related Literature

1. Fate of Sb(v) and Sb(iii) species along a gradient of pH and oxygen concentration in the Carnoulès mine waters (Southern France)

Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
2. Evolution and characterization of a benzylguanine-binding RNA aptamer†

J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
3. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
4. Excellent mechanical performance and enhanced dielectric properties of OBC/SiO2 elastomeric nanocomposites: effect of dispersion of the SiO2 nanoparticles†

Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
5. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330

1231244-85-1 (2-(5-Bromo-2-methylphenyl)acetonitrile) Related Products

Recommended suppliers

Yunnanjiuzhen

Gold Member

Audited Supplier

CN Supplier

Bulk

Yunnanjiuzhen

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

CN Supplier

Bulk

Suzhou Senfeida Chemical Co., Ltd

Zhejiang Brunova Technology Co., Ltd.

Gold Member

Audited Supplier

CN Supplier

Bulk

Zhejiang Brunova Technology Co., Ltd.

Amadis Chemical Company Limited

Gold Member

Audited Supplier

CN Supplier

Reagent

Amadis Chemical Company Limited

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.

Gold Member

Audited Supplier

CN Supplier

Reagent

Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.